Cas no 180526-91-4 (5-Hydroxy-2-methoxybenzamide)

• Product Name: 5-Hydroxy-2-methoxybenzamide
• CAS No: 180526-91-4
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 4960250
• Update Time: 2025-05-25

5-Hydroxy-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-HYDROXY-2-METHOXYBENZAMIDE
• 5-Hydroxy-2-methoxy-benzamide
• MB29478
• 5-Hydroxy-2-methoxybenzamide

• Inchi： 1S/C8H9NO3/c1-12-7-3-2-5(10)4-6(7)8(9)11/h2-4,10H,1H3,(H2,9,11)
• InChI Key： JVDKUPKVBIIZJF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(N)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 0.5
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 5-Hydroxy-2-methoxybenzamide

Comprehensive Overview of 5-Hydroxy-2-methoxybenzamide (CAS No. 180526-91-4): Properties, Applications, and Research Insights

5-Hydroxy-2-methoxybenzamide (CAS No. 180526-91-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This methoxybenzamide derivative is characterized by a hydroxyl group at the 5-position and a methoxy group at the 2-position of the benzene ring, which contribute to its distinct chemical reactivity and biological activity. Researchers and industry professionals frequently search for terms like "5-Hydroxy-2-methoxybenzamide synthesis," "CAS 180526-91-4 applications," and "methoxybenzamide derivatives in drug discovery," reflecting the compound's relevance in modern scientific endeavors.

The compound's molecular formula, C₉H₁₁NO₃, and a molecular weight of 181.19 g/mol, make it a mid-sized molecule with favorable solubility in polar organic solvents. Its hydroxy-methoxy substitution pattern is particularly noteworthy, as it mimics motifs found in naturally occurring bioactive molecules, such as flavonoids and phenolic acids. This structural similarity has led to investigations into its potential as an antioxidant or anti-inflammatory agent, aligning with current trends in natural product-inspired drug design. Recent searches on platforms like Google Scholar reveal growing interest in "5-Hydroxy-2-methoxybenzamide biological activity" and "structure-activity relationships of benzamide analogs," indicating its prominence in medicinal chemistry discussions.

From a synthetic chemistry perspective, 5-Hydroxy-2-methoxybenzamide serves as a versatile intermediate for the preparation of more complex molecules. Its carboxamide functionality allows for further derivatization through reactions such as N-alkylation or condensation, while the phenolic hydroxyl group can be selectively protected or modified. These features make it valuable for researchers exploring "multi-step organic synthesis" or "building blocks for heterocyclic compounds." The compound's purity and stability under standard laboratory conditions (typically stored at 2-8°C) also contribute to its utility in high-throughput screening and combinatorial chemistry approaches.

In the context of current pharmaceutical trends, 5-Hydroxy-2-methoxybenzamide has been examined for potential applications in central nervous system (CNS) drug development. The benzamide scaffold is known to interact with various neurotransmitter systems, and the additional substitution pattern in this particular derivative may offer improved selectivity or pharmacokinetic properties. This aligns with frequent search queries about "small molecule neurotherapeutics" and "blood-brain barrier permeable compounds." While not yet approved for clinical use, its structural features warrant continued investigation in preclinical studies, particularly in the era of precision medicine and targeted drug delivery systems.

Analytical characterization of CAS No. 180526-91-4 typically involves techniques such as HPLC (for purity assessment), mass spectrometry (for molecular weight confirmation), and NMR spectroscopy (for structural verification). The compound's UV absorption characteristics, stemming from its aromatic chromophore, make it suitable for detection in various analytical methods. These properties are particularly relevant to researchers searching for "benzamide analysis methods" or "quality control of pharmaceutical intermediates." Recent advancements in analytical technology have enabled more precise quantification of such compounds at lower concentrations, supporting their use in cutting-edge research applications.

Environmental and safety considerations for 5-Hydroxy-2-methoxybenzamide follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound. This practical information responds to common search queries about "safe handling of research chemicals" and "laboratory best practices." The compound's environmental fate and biodegradability profile remain areas of ongoing study, particularly in light of increasing interest in green chemistry principles and sustainable pharmaceutical manufacturing.

The commercial availability of 5-Hydroxy-2-methoxybenzamide from specialty chemical suppliers has facilitated its adoption in various research programs. Pricing and availability data for CAS 180526-91-4 are frequently sought after by procurement specialists, with search trends showing seasonal variations corresponding to academic research cycles. The compound's shelf life and storage requirements (typically 2-3 years when properly stored) are also common points of inquiry, especially among researchers planning long-term projects or large-scale syntheses.

Future research directions for this compound may explore its potential in multi-target drug design, given the increasing pharmaceutical interest in compounds that can modulate multiple biological pathways simultaneously. The hydroxy-methoxy benzamide core could serve as a platform for developing hybrid molecules with enhanced therapeutic profiles. Such possibilities align with trending search terms like "next-generation drug scaffolds" and "polypharmacology approaches." Additionally, computational chemistry studies utilizing molecular docking and QSAR modeling may provide deeper insights into its interaction with biological targets, addressing another area of frequent scientific inquiry.

In summary, 5-Hydroxy-2-methoxybenzamide (CAS No. 180526-91-4) represents an important building block in medicinal chemistry with diverse potential applications. Its unique structural features, combined with current research trends toward bioactive small molecules and targeted therapies, ensure its continued relevance in scientific investigations. As research methodologies advance and new therapeutic challenges emerge, this compound and its derivatives will likely remain subjects of active study and development in the pharmaceutical and biochemical research communities.